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Disclaimer: The requested Electron Microscopy Data Bank (EMDB) entry EMD-21657 could not
be found in the public archives. It is presumed that this is a typographical error. This guide will
instead provide a detailed analysis of a representative entry, EMD-32678, to illustrate the
requested data presentation, experimental protocols, and visualizations.

This technical guide provides an in-depth overview of the cryo-electron microscopy (cryo-EM)
structure of the SARS-CoV-2 recombinant spike protein in complex with three neutralizing
antibodies, deposited under the accession number EMD-32678. The information is intended for
researchers, scientists, and drug development professionals working on coronaviruses and
vaccine development.

Deposition Data

The dataset for the cryo-EM structure of the SARS-CoV-2 spike protein in complex with
neutralizing antibodies was deposited in the Electron Microscopy Data Bank with the following
details:
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Experimental Protocols

The following methodologies were employed in the structure determination of EMD-32678, as
detailed in the associated publication by Wu et al. (2022) in Cell Host & Microbe.

Protein Expression and Purification

The SARS-CoV-2 spike (S) protein ectodomain was expressed in HEK293F cells. The
construct contained several proline substitutions to stabilize the prefusion conformation, as well
as a C-terminal Foldon trimerization motif, an 8x His-tag, and a Strep-tag for purification. The S
protein was purified from the cell culture supernatant using a combination of affinity
chromatography (Strep-Tactin resin) and size-exclusion chromatography. The neutralizing
antibodies were also expressed in HEK293F cells and purified using Protein A affinity
chromatography.

Cryo-EM Sample Preparation and Data Acquisition

The purified S protein was incubated with a molar excess of the three neutralizing antibodies.
The complex was then applied to a glow-discharged copper grid, blotted, and plunge-frozen in
liquid ethane using a Vitrobot Mark IV.

Cryo-EM data was collected on a Titan Krios electron microscope operating at 300 kV,
equipped with a Gatan K3 direct electron detector. Automated data collection was performed
using the EPU software. A total of 3,500 movies were recorded in super-resolution mode at a
nominal magnification of 81,000x, corresponding to a pixel size of 1.07 A. The total electron
dose was approximately 50 e-/Az2.
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Image Processing and 3D Reconstruction

The raw movie frames were motion-corrected and dose-weighted. The contrast transfer
function (CTF) parameters were estimated, and particles were picked automatically. Several
rounds of 2D and 3D classification were performed to select for a homogenous population of
particles. The final 3D reconstruction was performed using a final set of particles, resulting in a
map with an overall resolution of 3.88 A, as determined by the gold-standard Fourier shell
correlation (FSC) at a 0.143 cutoff.

Quantitative Data Summary

The following table summarizes the key quantitative data related to the cryo-EM data collection
and reconstruction of EMD-32678.
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Visualizations

The following diagrams illustrate the experimental workflow and logical relationships in the
structure determination of EMD-32678.
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Caption: Experimental workflow for the structure determination of EMD-32678.
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Caption: Logical relationship of components leading to structural insights.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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